Cas no 1804775-28-7 (Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804775-28-7
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4835115
• Update Time: 2025-06-08

Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3INO3/c1-5-6(3-7(16)17-2)4-15-9(14)8(5)18-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： LXQAHWAYOLUKQX-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=C(C=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804775-28-7): An Overview

Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804775-28-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate features a pyridine ring substituted with an iodine atom, a methyl group, and a trifluoromethoxy group, along with an acetate ester moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable building block for various synthetic transformations.

Recent studies have highlighted the importance of halogenated pyridines in the design of bioactive molecules. The iodine substituent in Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate provides a versatile handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions enable the introduction of a wide range of substituents, thereby expanding the scope of potential applications in drug discovery and development.

The trifluoromethoxy group is another key feature of this compound. Fluorinated moieties are known to enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in optimizing their pharmacokinetic properties. The presence of the trifluoromethoxy group in Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate makes it an attractive candidate for the synthesis of compounds with improved biological activity and reduced toxicity.

In the context of medicinal chemistry, Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has been explored as a starting material for the synthesis of inhibitors targeting various enzymes and receptors. For instance, recent research has demonstrated its utility in the development of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways and are implicated in various diseases such as cancer and inflammatory disorders.

Moreover, the acetate ester moiety in Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate can be readily hydrolyzed under physiological conditions to yield the corresponding carboxylic acid. This property is advantageous in prodrug design, where the ester form can enhance the solubility and bioavailability of the active compound, thereby improving its therapeutic efficacy.

The synthetic accessibility of Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has also been well-documented. Several efficient synthetic routes have been reported, including multistep sequences involving halogenation, fluorination, and esterification reactions. These methods provide robust pathways for large-scale production, making it feasible for industrial applications.

In addition to its potential as a drug candidate or intermediate, Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has been utilized in academic research to explore novel chemical reactions and catalytic systems. Its unique electronic properties make it an excellent substrate for studying reaction mechanisms and developing new synthetic methodologies.

The safety profile of Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate is an important consideration in its application. While it is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, Methyl 2-iodo-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804775-28-7) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and versatile reactivity make it an invaluable tool for advancing our understanding of chemical biology and developing innovative therapeutic agents.